Cas no 50899-03-1 (4-(ethanesulfonyl)benzaldehyde)

4-(ethanesulfonyl)benzaldehyde structure
50899-03-1 structure
Product Name:4-(ethanesulfonyl)benzaldehyde
CAS No:50899-03-1
MF:C9H10O3S
MW:198.238901615143
MDL:MFCD09264545
CID:363824
PubChem ID:13214687
Update Time:2025-04-19

4-(ethanesulfonyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(ethylsulfonyl)-
    • 4-ethylsulfonylbenzaldehyde
    • 4-(ethanesulfonyl)benzaldehyde
    • 4-(ethylsulphonyl)benzaldehyde
    • 50899-03-1
    • AKOS006221390
    • CS-0061668
    • F20042
    • MFCD09264545
    • DS-18685
    • DTXSID20528751
    • 4-(ethylsulfonyl)benzaldehyde
    • BB 0258946
    • A913555
    • SY239347
    • ZAYJHTQPWWNPHO-UHFFFAOYSA-N
    • SCHEMBL2264989
    • DB-106807
    • ALBB-024754
    • MDL： MFCD09264545
    • Inchi： 1S/C9H10O3S/c1-2-13(11,12)9-5-3-8(7-10)4-6-9/h3-7H,2H2,1H3
    • InChI Key： ZAYJHTQPWWNPHO-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C=O)=CC=1)(CC)(=O)=O

Computed Properties

  • Exact Mass: 198.0351
  • Monoisotopic Mass: 198.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • Boiling Point: 384.4±34.0°C at 760 mmHg
  • PSA: 51.21

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4-(ethanesulfonyl)benzaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:50899-03-1)4-(ethanesulfonyl)benzaldehyde
Order Number:A913555
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:49
Price ($):428.0/683.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:50899-03-1)4-(ethanesulfonyl)benzaldehyde
A913555
Purity:99%/99%
Quantity:5g/10g
Price ($):428.0/683.0
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